2-(Chloromethyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole

• IUPAC Name: 2-(chloromethyl)-6-(trifluoromethyl)-1H-benzimidazole
• InChI: InChI=1S/C9H6ClF3N2/c10-4-8-14-6-2-1-5(9(11,12)13)3-7(6)15-8/h1-3H,4H2,(H,14,15)
• InChI Key: BETJTXDRGZCHGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)NC(=N2)CCl
• Molecular Formula: C9H6ClF3N2
• DSSTOX Substance ID: DTXSID80555846
• Molecular Weight: 234.60 g/mol
• CAS RN: 107430-29-5

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazole derivatives have been synthesized using various methods. For instance, the van Leusen reaction, which is based on tosylmethylisocyanides (TosMICs), is a commonly used strategy for synthesizing imidazole-based medicinal molecules.

Scientific Research Applications

Synthesis of Imidazoles

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Synthesis of 2-Trifluoromethyl Benzimidazoles

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Synthesis of Benzoxazoles and Benzothiazoles

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Gram Scale Synthesis

. This indicates the potential for large-scale production of these compounds.

Mechanistic Study

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Preparation of SEM [2-(trimethylsilyl)ethoxy]methyl]-ethers

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Synthesis of 1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole

. This reaction demonstrates the versatility of the compound in the synthesis of various imidazole derivatives.

Future Directions

Imidazole and its derivatives continue to be a major area of interest in medicinal chemistry due to their broad range of chemical and biological properties. Future research may focus on developing new imidazole derivatives and exploring their potential therapeutic applications.

Mechanism of Action

Target of Action

For instance, some imidazoles have antifungal properties and work by inhibiting the enzyme lanosterol 14α-demethylase involved in the biosynthesis of ergosterol, a component of fungal cell membranes .

Mode of Action

Without specific information on this compound, it’s difficult to say exactly how it interacts with its targets. The trifluoromethyl group is known to play an increasingly important role in pharmaceuticals, agrochemicals, and materials . It’s possible that the trifluoromethyl group in this compound could enhance its lipophilicity, potentially improving its ability to cross cell membranes and reach its target.

Biochemical Pathways

Again, without specific information, it’s hard to say which biochemical pathways this compound might affect. Compounds with a trifluoromethyl group have been shown to participate in various radical reactions .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and properties. Factors such as solubility, stability, and molecular size can all influence a compound’s pharmacokinetics. For instance, the trifluoromethyl group could potentially enhance the compound’s lipophilicity, which might improve its absorption and distribution within the body .